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Cat. No.: B189318
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Abstract

This technical guide provides a detailed overview of N,N-Diethylcinnamamide, a substituted
amide of significant interest in organic synthesis and potential applications in various fields.
This document covers its fundamental chemical properties, including its CAS number and
molecular formula, and delves into its synthesis, spectroscopic characterization, and potential
applications, drawing parallels with structurally similar and commercially significant compounds.
This guide is intended for researchers, chemists, and professionals in drug development and
materials science who require a comprehensive understanding of this molecule.

Chemical Identity and Properties

N,N-Diethylcinnamamide is a tertiary amide characterized by a cinnamoy! group attached to a
diethylamine moiety.

e Chemical Name: N,N-Diethylcinnamamide

e |UPAC Name: (E)-N,N-diethyl-3-phenylprop-2-enamide[1]
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e CAS Number: 3680-04-4[1]

e Molecular Formula: C13H17NOJ[1]

Physicochemical Properties

A summary of the key computed physicochemical properties of N,N-Diethylcinnamamide is
presented in Table 1. These properties are crucial for understanding its behavior in various
solvents and its potential for biological interactions.

Property Value Source
Molecular Weight 203.28 g/mol [1]
Exact Mass 203.131014166 Da [1]
Topological Polar Surface Area  20.3 A2 [1]
XLogP3 2.5 [1]

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor
Count

Rotatable Bond Count 4

Synthesis of N,N-Diethylcinnamamide

The synthesis of N,N-Diethylcinnamamide typically involves the formation of an amide bond
between cinnamic acid (or its activated derivative) and diethylamine. The direct reaction
between a carboxylic acid and an amine is often inefficient due to the formation of a stable
ammonium carboxylate salt.[2] Therefore, activation of the carboxylic acid is a common and
necessary strategy.

General Synthesis Workflow

The overall synthetic strategy involves a two-step process: activation of cinnamic acid followed
by nucleophilic acyl substitution by diethylamine.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylcinnamamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylcinnamamide
https://www.benchchem.com/product/b189318/docs?utm_src=pdf-body#n-n-diethylcinnamamide-a-comprehensive-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylcinnamamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylcinnamamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylcinnamamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylcinnamamide
https://www.benchchem.com/product/b189318/docs?utm_src=pdf-body#n-n-diethylcinnamamide-a-comprehensive-technical-guide
https://www.benchchem.com/product/b189318/docs?utm_src=pdf-body#n-n-diethylcinnamamide-a-comprehensive-technical-guide
https://www.chemistrysteps.com/amides-preparation-and-reactions-summary/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189318?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Amidation

—
Diethylamine [ N,N-Diethylcinnamamide)

Base
(e.g., Pyridine, Triethylamine)

AClivalion
»| Activated Intermediate
l (Cinnamoyl Chloride)
Activating Agent 4
(e.g., SOCI2, Oxalyl Chloride)

Click to download full resolution via product page

Caption: General workflow for the synthesis of N,N-Diethylcinnamamide.

Experimental Protocol: Acyl Chloride Method

This protocol describes a common and effective method for the synthesis of N,N-
Diethylcinnamamide via an acyl chloride intermediate. The Schotten-Baumann reaction
conditions are often employed for the acylation of the amine.[3]

Step 1: Preparation of Cinnamoyl Chloride

» To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add
cinnamic acid and an excess of thionyl chloride (SOCI2) or oxalyl chloride in an aprotic
solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).[3]

o Gently reflux the mixture for 1-2 hours. The reaction progress can be monitored by the
cessation of gas evolution (HCI and SO: if using thionyl chloride).

 After the reaction is complete, remove the excess thionyl chloride and solvent under reduced
pressure to obtain the crude cinnamoyl chloride. This intermediate is often used immediately
in the next step without further purification.
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Step 2: Amidation with Diethylamine

Dissolve the crude cinnamoyl chloride in an aprotic solvent like DCM.

 In a separate flask, dissolve diethylamine and a slight excess of a non-nucleophilic base
(e.g., triethylamine or pyridine) in the same solvent. The base is crucial to neutralize the HCI
generated during the reaction.[3]

e Cool the amine solution in an ice bath and add the cinnamoyl chloride solution dropwise with
vigorous stirring.

» Allow the reaction mixture to warm to room temperature and stir for several hours until
completion (monitoring by TLC is recommended).

« Upon completion, quench the reaction with water. Separate the organic layer and wash it
sequentially with dilute acid (e.g., 1M HCI) to remove excess amine and base, followed by a
wash with a saturated sodium bicarbonate solution to remove any unreacted cinnamic acid,
and finally with brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure to yield the crude N,N-Diethylcinnamamide.

e The product can be further purified by column chromatography or distillation.

Spectroscopic Characterization

The structure of N,N-Diethylcinnamamide can be confirmed using various spectroscopic
techniques.

Infrared (IR) Spectroscopy

The IR spectrum of N,N-Diethylcinnamamide is expected to show characteristic absorption
bands for its functional groups.
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Expected Wavenumber

Functional Group

Comments

(cm™)
Strong absorption,
C=0 (Amide | band) ~1650 characteristic of a tertiary
amide.[4]
C=C (Alkene) ~1625 Medium to weak absorption.
Aromatic and vinylic C-H
C-H (sp? >3000 _
stretching.
Aliphatic C-H stretching from
C-H (sp®) <3000

the ethyl groups.

A vapor phase IR spectrum for N,N-Diethylcinnamamide is available in the SpectraBase

database.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR: The proton NMR spectrum provides detailed information about the hydrogen

environments in the molecule.

Chemical Shift ()

Multiplicity Integration Assignment

pPpm

Aromatic protons
~7.2-7.5 m 5H

(phenyl group)

Vinylic proton (a to
~6.8-7.0 d 1H yiep (

carbonyl)

Vinylic proton (3 to
~6.5-6.7 d 1H yiep ®

phenyl)

-N-CHz2- (diethyl
~3.4 q 4H

groups)
~1.2 t 6H -CHs (diethyl groups)
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13C NMR: The carbon NMR spectrum reveals the different carbon environments.

Chemical Shift (8) ppm Assignment

~166 C=0 (amide carbonyl)

~142 Vinylic carbon (3 to phenyl)
~135 Aromatic quaternary carbon
~128-130 Aromatic CH carbons

~120 Vinylic carbon (a to carbonyl)
~42 -N-CHz2- carbons

~13 -CHs carbons

Potential Applications

While specific applications of N,N-Diethylcinnamamide are not extensively documented in
readily available literature, its structural similarity to other biologically active compounds
suggests potential areas of interest.

Insect Repellency

The N,N-diethylamide moiety is a key feature of the widely used insect repellent DEET (N,N-
Diethyl-3-methylbenzamide).[6][7] DEET is effective against a broad range of insects, including
mosquitoes and ticks.[7][8] The structural resemblance of N,N-Diethylcinnamamide to DEET
and other N,N-diethyl benzamides used as repellents suggests that it may also possess insect-
repellent properties.[9] Further research is warranted to evaluate its efficacy and safety profile
for this application. The mechanism of action for DEET is not fully understood but is thought to
involve interactions with insect olfactory receptors.[6]

Pharmaceutical and Agrochemical Intermediate

The amide functional group is a cornerstone of many pharmaceutical and agrochemical
compounds.[10] N,N-Diethylcinnamamide can serve as a valuable intermediate in the
synthesis of more complex molecules. The presence of the reactive double bond and the
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aromatic ring provides sites for further chemical modification, allowing for the creation of a
diverse library of compounds for biological screening.

Safety and Handling

Detailed toxicological data for N,N-Diethylcinnamamide is not readily available. As with any
chemical, it should be handled with appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume
hood. For related compounds like DEET, while generally considered safe for topical use, some
cases of skin irritation and, in rare instances, more severe neurological effects have been
reported, particularly with high concentrations and prolonged exposure.[11]

Conclusion

N,N-Diethylcinnamamide is a readily synthesizable compound with well-defined chemical and
spectroscopic properties. Its structural relationship to known insect repellents like DEET
suggests a promising avenue for future research into its biological activities. Furthermore, its
utility as a synthetic intermediate opens up possibilities for its incorporation into more complex
and potentially bioactive molecules. This guide provides a foundational understanding of N,N-
Diethylcinnamamide for researchers and scientists, encouraging further exploration of its
properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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